Cas no 2165611-11-8 ((3R)-3-(bromomethyl)cyclopentan-1-one)

• Product Name: (3R)-3-(bromomethyl)cyclopentan-1-one
• CAS No: 2165611-11-8
• MF: C₆H₉BrO
• MW: 177.039061307907
• CID: 4770861
• Update Time: 2026-02-26

(3R)-3-(bromomethyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• (R)-3-(Bromomethyl)cyclopentan-1-one
• CID 135392782
• (3R)-3-(bromomethyl)cyclopentan-1-one

• Inchi： 1S/C6H9BrO/c7-4-5-1-2-6(8)3-5/h5H,1-4H2/t5-/m1/s1
• InChI Key： LJSZKWGYJBUAKF-RXMQYKEDSA-N
• SMILES： BrC[C@H]1CC(CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1

Additional information on (3R)-3-(bromomethyl)cyclopentan-1-one

Compound CAS No. 2165611-11-8: (3R)-3-(bromomethyl)cyclopentan-1-one

Compound CAS No. 2165611-11-8, also known as (3R)-3-(bromomethyl)cyclopentan-1-one, is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclopentanone backbone with a bromomethyl group attached at the 3-position in an R configuration. The combination of these structural features makes it a versatile building block for various chemical transformations and applications.

The cyclopentanone framework of this compound serves as a rigid and planar platform, which is highly desirable in organic synthesis. The bromomethyl group introduces reactivity, enabling the compound to participate in a wide range of nucleophilic substitution reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of complex molecules, including bioactive compounds and advanced materials. For instance, researchers have utilized (3R)-3-(bromomethyl)cyclopentan-1-one in the construction of heterocyclic frameworks, which are critical components in drug discovery.

One of the most promising applications of this compound lies in its role as a precursor in the synthesis of antimicrobial agents. By leveraging its structural flexibility, scientists have developed novel compounds that exhibit potent activity against multidrug-resistant bacteria. These findings underscore the importance of (3R)-3-(bromomethyl)cyclopentan-1-one in addressing the growing challenge of antibiotic resistance.

In addition to its pharmaceutical applications, this compound has also found utility in the field of catalysis. The cyclopentanone moiety has been employed as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. Recent advancements have demonstrated its ability to facilitate enantioselective syntheses, which are essential for producing chiral compounds with high optical purity.

The synthesis of (3R)-3-(bromomethyl)cyclopentan-1-one involves a series of well-established organic reactions. Starting from cyclopentanone, the introduction of the bromomethyl group is typically achieved through either alkylation or substitution reactions. The stereochemistry at the 3-position is carefully controlled to ensure the desired R configuration, which is crucial for its biological activity and reactivity.

From a structural perspective, the compound exhibits a fascinating balance between rigidity and flexibility. The cyclopentane ring provides stability, while the bromomethyl group introduces dynamic reactivity. This duality makes it an ideal candidate for exploring novel chemical transformations and molecular architectures.

Recent research has also explored the use of (3R)-3-(bromomethyl)cyclopentan-1-one in click chemistry applications. Its ability to participate in copper-catalyzed azide-alkyne cycloadditions (CuAAC) has opened new avenues for constructing complex molecules with high precision. These studies highlight its potential as a key building block in modern organic synthesis.

In conclusion, compound CAS No. 2165611-11-8, or (3R)-3-(bromomethyl)cyclopentan-1-one, is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and stereochemical properties make it an indispensable tool for researchers seeking to advance their work in organic chemistry, pharmacology, and materials science.